Journal Name:Nature
Journal ISSN:0028-0836
IF:69.504
Journal Website:http://www.nature.com/
Year of Origin:1869
Publisher:Nature Publishing Group
Number of Articles Per Year:904
Publishing Cycle:Weekly
OA or Not:Not
Nature ( IF 69.504 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.talanta.2023.124943
Near-infrared (NIR) spectroscopy is a rapid, non-invasive and cost-effective technique, for which sample pre-treatment is often not required. It is applied for both qualitative and quantitative analyses in various application fields. Often, large calibration sets are used, from which informative subsets can be selected without a loss of meaningful information.In this study, a new approach for sample subset selection is proposed and evaluated. The global PLS model, obtained with the original large global calibration set after FCAM-SIG variable selection, is used for the selection of the best fitting subset of calibration samples with optimally predictive ability. This best fitting calibration subset is called the optimally predictive calibration subset (OPCS).After ranking the global calibration samples according to increasing residuals, different enlarging fractions of the ranked calibration set are selected. For each fraction, the optimal predictive ability and the corresponding optimal PLS complexity are determined by cross model validation (CMV). After performing CMV with all fractions, the fraction with the best fitting samples and optimally predictive ability, i.e. the OPCS, is determined.The use of the best fitting samples from the global PLS model results in an OPCS-based model which is similar to the global PLS model and has a similar predictive ability. Because the best fitting samples do not need to be representative for the global calibration set, but only need to support the OPCS-based model, the number of samples in the OPCS model is mostly smaller than that selected by a traditional representative sample subset selection method.The new OPCS approach is tested on three real life NIR data sets with twelve X-y combinations to model. The results show that the number of selected samples obtained by the OPCS approach is statistically significantly lower than (i) that of the most suitable and widely used representative sample selection method of Kennard and Stone, and (ii) that suggested by the guideline that the optimal sample size N for reduced calibration sets should surpass the PLS model complexity A by a factor 12. An additional advantage of the OPCS approach is that no outliers are included in the subset because only the best fitting calibration samples are selected. In the new OPCS approach, two additional innovations are built in: (i) CMV is for the first time applied for sample selection and (ii) in CMV, the “one standard error rule”, adopted from “Repeated Double Cross Validation”, is for the first time used for the determination of the optimal PLS complexity of the OPCS-based models.
Nature ( IF 69.504 ) Pub Date: 2023-07-03 , DOI:
10.1016/j.talanta.2023.124906
An automated microfluidic electrochemical platform was developed for the rapid in-field analysis of arsenic speciation. Herein, we integrated an electrochemical sensing and microfluidic channel for the simultaneous determination of As(III) and total inorganic As (total iAs) within a single device. The platform was fabricated by assembling a gold nanoparticle-modified screen-printed graphene electrode (AuNP/SPGE) on a hydrophilic polyethylene terephthalate (PET) sheet that was specially designed to enclose a microfluidic channel with dual flow channels for separate determination of the two species. While As(III) can be promptly detected with the AuNP/SPGE on one end, thioglycolic acid stored in glass fiber is employed on the other end to reduce As(V) before being electrochemically analyzed on the AuNP/SPGE as total iAs; the difference represents the amount of As(V). With a wireless potentiostat and a smartphone equipped with Bluetooth technology, the overall procedure can be fully automated and accomplished merely within 9 min. The linear ranges for the determination of As(III) and total iAs were found to be 50–1000 and 100–1500 ng/mL with detection limits of 3.7 and 17 ng/mL, respectively. The proposed method was validated and applied for the inorganic As speciation of various food samples with satisfactory results compared to those obtained with the standard HPLC-ICP‒MS protocol. This novel microfluidic electrochemical platform offers numerous advantages, notably for its simplicity, speed, low cost, and portability for on-site analysis, which conclusively makes it a highly promising analytical device for the speciation of inorganic arsenic.
Nature ( IF 69.504 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.talanta.2023.124920
Rapid screening of bacteria by low-cost and eco-friendly material-based approaches is still a major challenge. Herein, a colorimetric biosensor was designed for the ultrasensitive and rapid detection of Gram-positive bacteria. The biosensor exploited polydopamine and polyethyleneimine (PDA-PEI)-modified papers for separating bacteria and carbon dots (CDs) for selective colorimetric detection of Gram-positive bacteria. Noble metal-free CDs can target Gram-positive bacteria by binding with peptidoglycan and possess peroxidase-like activity. Thus, they can avert the step of modifying recognition probes, facilitating biosensor fabrication, and reducing the cost. This biosensor can detect S. aureus as low as 1 cfu mL−1, L. monocytogenes as low as 5 cfu mL−1, and B. subtilis as low as 9 cfu mL−1 within 55 min. In addition, a portable device was constructed to enable convenient and on-site quantitative detection of Gram-positive bacteria. The feasibility of the biosensor was verified by detecting Gram-positive bacteria in eggshell and sausage samples with recoveries ranging from 91.2% to 110%.
Nature ( IF 69.504 ) Pub Date: 2023-07-06 , DOI:
10.1016/j.talanta.2023.124860
Superoxide anion (O2•-) is typically produced in living cells and organisms, while excess O2•- may cause unexpected damage, so monitoring and scavenging the O2•- is of considerable significance to exploring physiological and pathological process. In this study, a Cu-based metal-organic framework (Cu-MOF) which comprise sequential Cu metal ion and conductive organic 2,5-dicarboxylic acid-3,4-ethylene dioxythiophene is synthesized to mimic superoxide dismutase (SOD), in which Cu is the essence of active site. On one hand, the Cu-MOF possesses excellent electrocatalytic activity to detect O2•- at −0.05 V, biased at which potential the electrode showed good linearity toward O2•- with detection limit of 0.283 μM and interference immunity for AA, DA, UA, 5-HT and H2O2. The Cu-MOF modified microelectrode was applied for measuring the O2•− released from living cells real time and monitoring O2•- generation in rat brain. On the other hand, this Cu-MOF has the catalytic activity to mimic the superoxide dismutase for scavenging O2•- in HeLa cells effectively. This work provides a methodology to design metal ion based enzyme mimetic for analyzing and scavenging O2•- in cells and in vivo.
Nature ( IF 69.504 ) Pub Date: 2023-07-13 , DOI:
10.1016/j.talanta.2023.124946
Laser-induced breakdown spectroscopy (LIBS) is a well-established industrial tool with emerging relevance in high-stakes applications. To achieve its required analytical performance, LIBS is often coupled with advanced pattern-recognition algorithms, including machine learning models. Namely, artificial neural networks (ANNs) have recently become a frequently applied part of LIBS practitioners’ toolkit. Nevertheless, ANNs are generally applied in spectroscopy as black-box models, without a real insight into their predictions. Here, we apply various post-hoc interpretation techniques with the aim of understanding the decision-making of convolutional neural networks. Namely, we find synthetic spectra that yield perfect expected classification predictions and denote these spectra class-specific prototype spectra. We investigate the simplest possible convolutional neural network (consisting of a single convolutional and fully connected layers) trained to classify the extended calibration dataset collected for the ChemCam laser-induced breakdown spectroscopy instrument of the Curiosity Mars rover. The trained convolutional neural network predominantly learned meaningful spectroscopic features which correspond to the elements comprising the major oxides found in the calibration targets. In addition, the discrete convolution operation with the learnt filters results in a crude baseline correction.
Nature ( IF 69.504 ) Pub Date: 2023-07-03 , DOI:
10.1016/j.talanta.2023.124909
Human hair is a biomarker that is crucial in investigating toxic metal exposures. Thirteen elements (Li, Mg, Cr, Mn, Fe, Co, Ni, Cu, Zn, Sr, Ag, Ba, and Hg) commonly found in hair strands from dentistry environments were investigated using laser ablation inductively coupled plasma mass spectrometry (LA-ICP-MS). Previous studies have employed partial ablation along hair strands to avoid contamination from mounting materials. The partial ablation can be problematic if element chemistry within the hair is not homogeneous. In this study, element variations along cross-sections of human hair strands were investigated. A number of elements showed internal variations with most elements enriched at the cuticle, emphasizing the importance of complete ablation for the characterization of human hair element chemistry. Complete and partial ablation LA-ICP-MS results were verified against solution nebulization SN-ICP-MS. Complete LA-ICP-MS showed a better agreement with SN-ICP-MS. Therefore, the developed LA-ICP-MS method can be applied to monitor the health of dental workers and students exposed to dental environments.
Nature ( IF 69.504 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.talanta.2023.124918
Liquid chromatography-mass spectrometry (LC-MS) is currently the gold-standard technique for the analysis of non-volatile small organic molecules. However, one-dimensional liquid chromatography (1D-LC) cannot efficiently deal with mixtures of analytes with different physicochemical properties and, thus, specific chromatographic behaviour. As an alternative, this work proposes a two-dimensional liquid chromatography/high-resolution mass spectrometry (2D-LC-HRMS) approach for the simultaneous analysis of compounds with different polarities. It is based on the combination of hydrophilic interaction liquid chromatography (HILIC) in the first dimension (1D) and reversed-phase chromatography (RPLC) in the second dimension (2D), employing the heart-cutting methodology. The coupling between 1D and 2D was performed by a multiple heart-cutting (MHC) interface equipped with an active solvent modulation (ASM) valve. The aim of the study was the development of a 2D-LC methodology able to (i) acquire the 1D and 2D content by MS in a single analytical run, avoiding the loss of information caused by the MHC algorithm for filling the sampling loops; (ii) overcome the breakthrough problem caused by solvent incompatibility, modifying the 2D gradient during the ASM phase for this purpose. To evaluate the 2D-LC approach, pesticide residue analysis was proposed, selecting 20 pesticides covering a wide range of polarities (log Kow from −3.2 to 4.3) and including some of the so-called single residue method pesticides because of the difficulty of including them in 1D-LC multi-residue methods with satisfactory chromatographic resolution. The proposed strategy was to transfer in a single cut the void volume from the HILIC separation (consisting of the nonpolar pesticides) to the 2D for analysis under RPLC conditions. The developed assembly was assessed in a vegetable matrix (tomato) employing a hybrid QuEChERS/QuPPe sample treatment based on acetonitrile and methanol extraction. The proposed setup may be extended for 2D-LC applications where it is essential to acquire the entire content of both dimensions in a single data file just by coupling a selection valve to the MHC interface.
Nature ( IF 69.504 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.talanta.2023.124938
A “signal on” electrogenerated chemiluminescence (electrochemiluminescence, ECL) aptasensor based on proximity ligation-induced an electrode-bound pseudoknot DNA for sensitive detection of gonyautoxin 1/4 (GTX1/4) was developed on basis of the competitive type reaction mode. Aptamer was adopted as recognition element. Ru(bpy)32+ as ECL signal, was attached on the glassy carbon electrode (GCE) surface modified with nafion and gold nanoparticles (AuNPs) by electrostatic attraction to obtain the ECL platform. The pseudoknot DNA as capture probe, was immobilized onto the ECL platform via Au–S bond to obtain the ECL aptasensor. In the absence of GTX1/4, Y-shape proximate cooperative complex among aptamer, pseudoknot DNA and DNA1 was formed, drawing the ferrocene groups Fc, as ECL quencher) of both pseudoknot DNA and DNA1 near the electrode surface and resulting in low ECL signal. In the presence of GTX1/4, GTX1/4 competed with pseudoknot DNA and DNA1 for aptamer in homogeneous solution, preventing the formation of proximate cooperative complex and keeping the capture DNA in the pseudoknot conformation with Fc groups far away from the electrode surface, generating a high ECL signal. The recovery of ECL intensity increased with the GTX1/4 concentration and allowed the detection of GTX1/4 in the range of 0.01 ng/mL to 10 ng/mL with a detection of limit as low as 6.56 pg/mL. Additionally, the accuracy of this method was validated for analysis of spiked sea water samples with good recoveries, which indicates great potential in commercial application.
Nature ( IF 69.504 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.talanta.2023.124994
Deoxyribonuclease I (DNase I) is a biomarker which has important applications in various biological processes. Thus, it is highly important to develop a user-friendly method for the detection of DNase I. Here, we present a paper-based distance sensor for the rapid detection of DNase I based on changes in the viscosity of DNA mucus. The viscosity of DNA mucus varies with different concentrations of DNase I, showing different water flow lengths on the pH test papers, this makes the quantification of DNase I possible. This method has that wide linear range (0.01–10 U/mL), excellent sensitivity, remarkable specificity and excellent reproducibility. The detection limit reaches 0.003 U/mL. Additionally, it can be well applied to detection of DNase I inhibitors, assay of DNase I in human serum and quality evaluation of nucleic acid scavengers. In general, this study offers a brief, convenient, label-free, and economical method to construct paper-based distance sensors using DNA mucus, which is very promising in the detection of DNase I in various applications.
Nature ( IF 69.504 ) Pub Date: 2023-07-26 , DOI:
10.1016/j.talanta.2023.124996
With the rapid development of clinical pharmacy in China, therapeutic drug monitoring (TDM) has become an essential tool for guiding rational clinical drug use and is widely concerned. TDM is a tool that combines pharmacokinetic and pharmacodynamic knowledge to optimize personalized drug therapy, which can improve treatment outcomes, reduce drug-drug toxicity, and avoid the risk of developing drug resistance. To effectively implement TDM, accurate and sophisticated analytical methods are required. By researching the literature published in recent years, we summarize the types of commonly monitored drugs, therapeutic windows, and clinical assays and track the trends and hot spots of therapeutic drug monitoring. The purpose is to provide guidelines for clinical blood drug concentration monitoring, to implement individualized drug delivery programs better, to ensure the rational use of drugs for patients, and to provide a reference for the group to carry out related topics in the future.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
综合性期刊1区 | MULTIDISCIPLINARY SCIENCES 综合性期刊1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
1.40 | 1011 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- http://www.nature.com/authors/submit_manuscript.html
- Submission Guidelines
- https://www.nature.com/nature/for-authors
- Reference Format
- https://endnote.com/downloads/styles/
- Collection Carrier
- Articles Matters Arising and Corrections News and Comment Correspondence Obituaries Opinion Books & Arts Futures News & Views Insights, Reviews and Perspectives Analysis Hypothesis Careers Technology Features Outlooks